Cas no 122132-58-5 (3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-methylene-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-methylene-, ethyl ester
• CAS No: 122132-58-5
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1216915
• PubChem ID: 11116447
• Update Time: 2025-04-20

3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-methylene-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4,5-dihydro-2-methyl-5-methylene-, ethyl ester
• ethyl 5-methyl-2-methylidene-3H-furan-4-carboxylate
• FNJJTCRDPIXDRK-UHFFFAOYSA-
• DTXSID50455723
• InChI=1/C9H12O3/c1-4-11-9(10)8-5-6(2)12-7(8)3/h2,4-5H2,1,3H3
• 3-carbethoxy-2-methyl-5-methylene-4,5-dihydrofuran
• 122132-58-5

• Inchi： 1S/C9H12O3/c1-4-11-9(10)8-5-6(2)12-7(8)3/h2,4-5H2,1,3H3
• InChI Key： FNJJTCRDPIXDRK-UHFFFAOYSA-N
• SMILES： O1C(=C)CC(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų